![molecular formula C7H10N2OS B6274211 2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-ol CAS No. 1509678-16-3](/img/no-structure.png)
2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-ol
Overview
Description
2-[2-(Methylsulfanyl)pyrimidin-5-yl]ethan-1-ol, also known as 2-mercaptopyrimidine, is an organic sulfur-containing compound with a wide range of applications in the fields of biochemistry, medicine, and chemical synthesis. It is an important intermediate in the synthesis of various compounds, and its unique chemical structure makes it useful in the study of biochemical and physiological processes.
Scientific Research Applications
2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine has a wide range of applications in scientific research. It has been used in the synthesis of various biologically active compounds, such as antibiotics and anticancer agents. It has also been used in the study of biochemical processes, such as enzyme-catalyzed reactions, and in the development of new drugs. Additionally, it has been used in the study of protein-protein interactions, and in the development of new diagnostic methods.
Mechanism of Action
The exact mechanism of action of 2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine is not yet fully understood. However, it is believed that the sulfur atom of the molecule interacts with the active site of enzymes, resulting in the inhibition of enzyme activity. Additionally, it is believed that the sulfur atom of the molecule can form covalent bonds with proteins, resulting in the inhibition of protein-protein interactions.
Biochemical and Physiological Effects
2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as proteases and phosphatases, as well as protein-protein interactions. Additionally, it has been shown to have antioxidant, anti-inflammatory, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine is a relatively inexpensive and readily available compound, making it an attractive option for laboratory experiments. Additionally, its unique chemical structure makes it useful in the study of biochemical and physiological processes. However, it is important to note that the exact mechanism of action of 2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine is not yet fully understood, and its effects on living organisms are not yet fully understood.
Future Directions
There are a number of potential future directions for the study of 2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine. These include further investigation into the exact mechanism of action of the molecule, as well as its effects on living organisms. Additionally, further research is needed to develop new methods of synthesis, as well as new methods of delivery. Additionally, further research is needed to develop new applications for the molecule, such as in the development of new drugs and diagnostic methods. Finally, further research is needed to better understand the biochemical and physiological effects of 2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine.
Synthesis Methods
2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine can be synthesized from the reaction of pyrimidine with thiourea in the presence of an acid catalyst. The reaction proceeds through a nucleophilic substitution mechanism, in which the sulfur atom of the thiourea molecule acts as a nucleophile and interacts with the pyrimidine molecule, resulting in the formation of 2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-olrimidine. This reaction is typically carried out in aqueous solution, and the reaction conditions, such as temperature, pH, and catalyst type, can be adjusted to optimize the yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,5-dichloropyrimidine", "methyl mercaptan", "sodium hydroxide", "ethanol", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: 2,5-dichloropyrimidine is reacted with methyl mercaptan in the presence of sodium hydroxide and ethanol to yield 2-(methylsulfanyl)pyrimidine.", "Step 2: 2-(methylsulfanyl)pyrimidine is then hydrogenated in the presence of palladium on carbon and hydrogen gas to yield 2-(methylsulfanyl)pyrimidin-5-amine.", "Step 3: Finally, 2-(methylsulfanyl)pyrimidin-5-amine is reacted with ethylene oxide in the presence of sodium hydroxide to yield the target compound, 2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-ol." ] } | |
CAS RN |
1509678-16-3 |
Product Name |
2-[2-(methylsulfanyl)pyrimidin-5-yl]ethan-1-ol |
Molecular Formula |
C7H10N2OS |
Molecular Weight |
170.2 |
Purity |
0 |
Origin of Product |
United States |
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